Cas no 1262409-93-7 ((3-fluorooxolan-3-yl)methanol)

• Product Name: (3-fluorooxolan-3-yl)methanol
• CAS No: 1262409-93-7
• MF: C₅H₉FO₂
• MW: 120.122165441513
• MDL: MFCD18375059
• CID: 4583944
• PubChem ID: 76003333
• Update Time: 2025-11-01

(3-fluorooxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluorooxolan-3-yl)methanol
• 3-Furanmethanol, 3-fluorotetrahydro-
• DB-062511
• DB-060203
• AKOS022191402
• SCHEMBL21633149
• EN300-216469
• AT22083
• F2167-8225
• 1262409-93-7
• (3-FLUOROTETRAHYDROFURAN-3-YL)METHANOL
• 3-Fluorotetrahydro-3-furanmethanol
• DB-411092

• MDL： MFCD18375059
• Inchi： 1S/C5H9FO2/c6-5(3-7)1-2-8-4-5/h7H,1-4H2
• InChI Key： MVJZAYJUMXMZGL-UHFFFAOYSA-N
• SMILES： O1CCC(F)(CO)C1

Computed Properties

• Exact Mass: 120.05865769g/mol
• Monoisotopic Mass: 120.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3-fluorooxolan-3-yl)methanol

Introduction to (3-fluorooxolan-3-yl)methanol (CAS No. 1262409-93-7)

(3-fluorooxolan-3-yl)methanol, with the chemical formula C₄H₅FO₂, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 1262409-93-7, is a derivative of oxole (furan) and features a fluorine atom at the 3-position, which imparts unique electronic and steric properties. The presence of the hydroxymethyl group at the same position enhances its reactivity, making it a valuable intermediate in organic synthesis and drug development.

The structural characteristics of (3-fluorooxolan-3-yl)methanol make it particularly interesting for medicinal chemistry applications. The fluorine atom is known to influence the metabolic stability, binding affinity, and overall pharmacological activity of molecules. In recent years, there has been a growing interest in fluorinated heterocycles due to their potential in improving drug efficacy and bioavailability. This compound has been explored in various synthetic pathways to develop novel therapeutic agents targeting different disease mechanisms.

Recent studies have highlighted the utility of (3-fluorooxolan-3-yl)methanol in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a building block to create inhibitors of enzymes involved in cancer metabolism. The fluorine substituent enhances the interactions with biological targets, leading to more potent and selective inhibitors. Additionally, the hydroxymethyl group provides a versatile handle for further functionalization, allowing chemists to tailor the molecular structure for specific pharmacological properties.

In the realm of drug discovery, (3-fluorooxolan-3-yl)methanol has been incorporated into libraries of compounds screened for their biological activity. Its unique scaffold has shown promise in preliminary assays for anti-inflammatory and antimicrobial applications. The ability to modify both the fluorine and hydroxymethyl groups offers a rich chemical space for designing molecules with optimized pharmacokinetic profiles. This flexibility has made it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of (3-fluorooxolan-3-yl)methanol involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of 2-hydroxyfuran with fluorinating agents under controlled conditions. The resulting intermediate can then be further functionalized to introduce additional substituents at strategic positions. These synthetic strategies have been refined over time to achieve high yields and purity, ensuring that researchers have access to reliable starting materials for their investigations.

The chemical properties of (3-fluorooxolan-3-yl)methanol also make it suitable for applications beyond pharmaceuticals. For example, it has been explored as a ligand in coordination chemistry, where its ability to chelate metal ions can be leveraged for catalytic applications. The fluorine atom's electronic effects can modulate the reactivity of metal centers, leading to novel catalytic systems with enhanced performance.

In conclusion, (3-fluorooxolan-3-yl)methanol (CAS No. 1262409-93-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features, including the presence of a fluorine atom and a hydroxymethyl group, make it a valuable intermediate for developing bioactive molecules. Recent advancements in synthetic methodologies have further expanded its utility, paving the way for innovative applications in drug discovery and material science.